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Compound of Interest

Compound Name:
Ethyl 4-(3-chlorophenyl)-4-

oxobutyrate

Cat. No.: B123400 Get Quote

This in-depth technical guide provides comprehensive safety and handling information for

Ethyl 4-(3-chlorophenyl)-4-oxobutyrate, tailored for researchers, scientists, and

professionals in drug development. The following sections detail the compound's hazards, safe

handling protocols, and emergency procedures.

Hazard Identification and Classification
Ethyl 4-(3-chlorophenyl)-4-oxobutyrate is classified as a hazardous substance. The primary

hazards are related to its corrosive and irritant properties. Below is a summary of its

classification under the Globally Harmonized System (GHS).

Table 1: GHS Hazard Classification

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

1B

H314: Causes

severe skin

burns and eye

damage.

GHS05 Danger

Serious Eye

Damage/Irritation
1

H318: Causes

serious eye

damage.

GHS05 Danger
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Note: The specific GHS classification may vary slightly between suppliers. Always refer to the

supplier-specific Safety Data Sheet (SDS) for the most accurate information.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of Ethyl 4-(3-chlorophenyl)-4-oxobutyrate and

Related Compounds

Property
Ethyl 4-(3-
chlorophenyl)-4-
oxobutyrate

Ethyl 4-chloro-4-
oxobutyrate

Ethyl 4-(4-
chlorophenyl)-3-
oxobutanoate

Molecular Formula C12H13ClO3 C6H9ClO3[1] C12H13ClO3[2]

Molecular Weight 240.68 g/mol [2] 164.59 g/mol [3] 240.68 g/mol [2]

CAS Number 221122-22-1[4][5] 14794-31-1[3] 62088-10-2[2]

Appearance Not specified Liquid[3][6] Not specified

Boiling Point
358.096°C at 760

mmHg

88-90°C at 11

mmHg[3][6]
Not specified

Density 1.189 g/cm³
1.155 g/mL at 25°C[3]

[6]
Not specified

Flash Point Not specified
84°C (183.2°F) -

closed cup[3][6]
Not specified

Refractive Index Not specified n20/D 1.437 (lit.)[3][6] Not specified

Storage Temperature Not specified 2-8°C[3][6] Not specified

Standard Operating Procedures for Safe Handling
Adherence to strict handling protocols is essential to minimize the risk of exposure and injury.

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble must be worn at all times when handling Ethyl 4-(3-
chlorophenyl)-4-oxobutyrate.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards. A face shield should also be used.

Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with gloves that

have been inspected prior to use.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and acid gases.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). Gloves

must be inspected prior to use. Wash and dry hands after handling.

Engineering Controls
Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood.

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Use

only non-sparking tools and take precautionary measures against static discharge.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store in a

corrosives-compatible area. Incompatible materials include strong oxidizing agents, acids,

and bases.

Emergency Response Protocols
In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
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Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Call a physician or poison control center immediately.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[7]

Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear appropriate personal protective equipment. Avoid breathing vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.

Waste Disposal
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Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations. Do not dispose of down the drain.

Visual Guides
The following diagrams illustrate key safety and handling workflows.
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Caption: A workflow for the safe handling of Ethyl 4-(3-chlorophenyl)-4-oxobutyrate.
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Caption: A logic diagram for initial emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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